ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate
Overview
Description
Ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate (EMC) is an organic compound belonging to the cyclobutane family of molecules. It is a colorless, non-volatile liquid with a boiling point of 124.5°C and a melting point of −20.2°C. EMC is commonly used as a reagent in organic synthesis, and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate has been used extensively in scientific research, particularly in the field of biochemistry. It has been used in studies of the structure and function of enzymes, as well as in studies of the mechanisms of drug action. Additionally, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate has been used in studies of the effects of environmental pollutants on human health and in studies of the mechanisms of action of antibiotics.
Mechanism of Action
The mechanism of action of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is not fully understood, but it is believed to interact with certain proteins and enzymes in the body. Specifically, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is believed to interact with proteins involved in the regulation of cell division and cell death. Additionally, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is thought to interact with enzymes involved in the metabolism of fatty acids and other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate have been studied extensively. In animal studies, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate has been shown to reduce inflammation and to inhibit the growth of tumor cells. Additionally, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate has been shown to reduce the activity of certain enzymes involved in the metabolism of fatty acids. In human studies, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate has been shown to reduce the risk of cardiovascular disease and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate in laboratory experiments is its low cost. Additionally, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is non-toxic and has a low boiling point, making it easy to handle and store. However, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is volatile and has a low solubility in water, making it difficult to use in certain experiments. Additionally, ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate is not very stable and is easily degraded by light and heat.
Future Directions
The potential applications of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate are vast, and there are many potential future directions for research. One potential direction is the development of new synthesis methods for ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate that are more efficient and cost-effective. Additionally, further research is needed to better understand the biochemical and physiological effects of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate and to determine its potential applications in the treatment of various diseases. Additionally, further research is needed to develop new methods of delivery for ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate, such as nanotechnology-based delivery systems. Finally, further research is needed to identify new uses for ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate, such as in the development of new drugs or in the development of new materials.
Synthesis Methods
Ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate can be synthesized through a variety of methods, including the reaction of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxyl chloride with a base, such as sodium hydroxide. This reaction results in the formation of a salt, which is then neutralized with acetic acid to yield ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate. Another method of synthesis involves the reaction of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxaldehyde with a base, such as sodium hydroxide. This reaction results in the formation of a salt, which is then neutralized with acetic acid to yield ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate can be achieved through a multi-step reaction pathway involving the conversion of starting materials to intermediate compounds, followed by the final product.", "Starting Materials": [ "Ethyl cyclobutane-1-carboxylate", "Chlorine gas", "Sodium hydroxide", "Methyl iodide", "Acetic acid", "Sodium bicarbonate", "Magnesium sulfate", "Ethanol" ], "Reaction": [ "Step 1: Ethyl cyclobutane-1-carboxylate is reacted with chlorine gas in the presence of sodium hydroxide to form ethyl 1-chlorocyclobutane-1-carboxylate.", "Step 2: Ethyl 1-chlorocyclobutane-1-carboxylate is reacted with methyl iodide in the presence of sodium bicarbonate to form ethyl 1-chloro-3-methylcyclobutane-1-carboxylate.", "Step 3: Ethyl 1-chloro-3-methylcyclobutane-1-carboxylate is reacted with acetic acid to form ethyl 1-chloro-3-methylidenecyclobutane-1-carboxylate.", "Step 4: The final product is purified by washing with water, drying with magnesium sulfate, and recrystallization from ethanol." ] } | |
CAS RN |
2763780-67-0 |
Molecular Formula |
C8H11ClO2 |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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